N-(4-chlorophenyl)-2-(morpholin-4-yl)pteridin-4-amine
Description
N-(4-chlorophenyl)-2-(morpholin-4-yl)pteridin-4-amine, also known as 4-(4-chlorophenyl)-2-(4-morpholinyl)-6,7-dihydro-5H-pteridin-5-amine, is a small molecule that has been the focus of scientific research due to its potential applications in various fields.
Scientific Research Applications
Chemical Synthesis and Characterization
N-(4-chlorophenyl)-2-(morpholin-4-yl)pteridin-4-amine is a compound involved in various chemical synthesis processes. For example, it has been used in the synthesis of Co(III) complexes, demonstrating its role in the development of new chemical entities with potential applications in materials science. The compound's synthesis and characterization involve spectroscopic methods and X-ray crystallography, indicating its utility in exploring chemical structures and interactions (Amirnasr et al., 2001).
Antimicrobial Research
In antimicrobial research, derivatives of N-(4-chlorophenyl)-2-(morpholin-4-yl)pteridin-4-amine have been synthesized and tested for their efficacy against various microorganisms. This highlights the compound's importance in the development of new antimicrobial agents with potential clinical applications (Bektaş et al., 2007).
Anticonvulsive Activity
Research into the anticonvulsive properties of related compounds suggests potential applications in the development of new treatments for neurological disorders. The study of these derivatives provides insights into their pharmacological activities and mechanisms of action, contributing to the broader field of neuropharmacology (Papoyan et al., 2011).
Molecular Insight and Structural Analysis
The compound has also been involved in studies focused on providing molecular insights and structural analyses. One-pot synthesis and the investigation of enaminone-based derivatives underscore its versatility in chemical synthesis, offering opportunities for the design of molecules with specific properties and activities (Barakat et al., 2020).
Catalysis and Reaction Mechanisms
N-(4-chlorophenyl)-2-(morpholin-4-yl)pteridin-4-amine and its analogs have been used to explore catalysis and reaction mechanisms. Studies on the kinetics and mechanisms of reactions involving similar compounds contribute to a deeper understanding of chemical reactivity and the development of more efficient synthetic methods (Castro et al., 2001).
properties
IUPAC Name |
N-(4-chlorophenyl)-2-morpholin-4-ylpteridin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN6O/c17-11-1-3-12(4-2-11)20-15-13-14(19-6-5-18-13)21-16(22-15)23-7-9-24-10-8-23/h1-6H,7-10H2,(H,19,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIZDXGIRBYVNFQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC3=NC=CN=C3C(=N2)NC4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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